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Compound of Interest

Compound Name: beta-Gurjunene

Cat. No.: B1235353 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Beta-gurjunene is a naturally occurring sesquiterpene found in the essential oils of various

plants, such as those from the Acorus and Pinus genera[1][2][3]. As a member of the 5,10-

cycloaromadendrane sesquiterpenoids, it is a volatile organic compound of interest for its

potential biological activities, including antioxidant properties[4][5]. This technical guide

provides an in-depth overview of the physicochemical properties of beta-gurjunene, along with

detailed experimental protocols for its isolation and characterization.

Molecular Structure
Beta-gurjunene (C₁₅H₂₄) is a carbotricyclic compound with a complex three-dimensional

structure[1][2][6]. Its molecular architecture consists of a decahydro-1H-cyclopropa[e]azulene

core, which is a fusion of a cyclopropane ring, a seven-membered ring, and a five-membered

ring[6]. This rigid framework is substituted with methyl groups at positions 1, 1, and 4, and a

methylidene group at position 7[1][2][4]. The specific stereoisomer is

(1aR,4R,4aR,7aR,7bR)-1,1,4-trimethyl-7-methylidene-2,3,4,4a,5,6,7a,7b-octahydro-1aH-

cyclopropa[e]azulene[1][4].

Physicochemical Properties
The following table summarizes the key physicochemical properties of beta-gurjunene.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [1][2][4][7][8]

Molecular Weight 204.35 g/mol [1][4][6][7][8]

CAS Number 73464-47-8 [1][5][6][7][8]

Appearance Not specified (likely an oil)

Boiling Point
258.1 °C at 760 mmHg113.5-

114.0 °C
[7][2][8]

Density
0.93 g/cm³0.934 g/cm³ at 20

°C0.9329 g/cm³ at 20 °C
[7][8][2]

Refractive Index 1.505 [7]

Flash Point 106.5 °C (223.0 °F) [7][9]

Vapor Pressure
0.0226 mmHg at 25 °C0.0230

mmHg at 25 °C (est.)
[7][9]

Water Solubility 0.07057 mg/L at 25 °C (est.) [9]

logP (o/w) 6.427 (est.) [9]

Optical Rotation Not available [5]

Experimental Protocols
The isolation and characterization of beta-gurjunene from natural sources involve a series of

established analytical techniques.

Isolation Methodologies
The extraction of beta-gurjunene from plant matrices typically employs methods that capitalize

on its volatile nature.

Hydrodistillation/Steam Distillation: This is a primary technique for extracting essential oils

containing beta-gurjunene[4][6].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/beta-Gurjunene
https://www.echemi.com/products/pd180713133668-beta-gurjunene.html
https://www.smolecule.com/products/s625762
https://www.lookchem.com/casno73464-47-8.html
https://commonchemistry.cas.org/detail?cas_rn=73464-47-8
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Gurjunene
https://www.smolecule.com/products/s625762
https://www.benchchem.com/product/b1235353
https://www.lookchem.com/casno73464-47-8.html
https://commonchemistry.cas.org/detail?cas_rn=73464-47-8
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Gurjunene
https://foodb.ca/compounds/FDB001866
https://www.benchchem.com/product/b1235353
https://www.lookchem.com/casno73464-47-8.html
https://commonchemistry.cas.org/detail?cas_rn=73464-47-8
https://www.lookchem.com/casno73464-47-8.html
https://www.echemi.com/products/pd180713133668-beta-gurjunene.html
https://commonchemistry.cas.org/detail?cas_rn=73464-47-8
https://www.lookchem.com/casno73464-47-8.html
https://commonchemistry.cas.org/detail?cas_rn=73464-47-8
https://www.echemi.com/products/pd180713133668-beta-gurjunene.html
https://www.lookchem.com/casno73464-47-8.html
https://www.lookchem.com/casno73464-47-8.html
https://www.thegoodscentscompany.com/data/rw1103541.html
https://www.lookchem.com/casno73464-47-8.html
https://www.thegoodscentscompany.com/data/rw1103541.html
https://www.thegoodscentscompany.com/data/rw1103541.html
https://www.thegoodscentscompany.com/data/rw1103541.html
https://foodb.ca/compounds/FDB001866
https://www.benchchem.com/product/b1235353?utm_src=pdf-body
https://www.benchchem.com/product/b1235353?utm_src=pdf-body
https://www.benchchem.com/product/b1235353?utm_src=pdf-body
https://www.smolecule.com/products/s625762
https://www.benchchem.com/product/b1235353
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol: Plant material (e.g., leaves, stems) is placed in a distillation apparatus with

water. The mixture is heated to boiling, and the resulting steam, carrying the volatile beta-
gurjunene, is passed through a condenser. The condensed liquid, a mixture of water and

essential oil, is collected in a receiving vessel where the oil separates from the water,

allowing for its collection[6]. For instance, in the analysis of Cordia verbenacea,

hydrodistillation was carried out for 8 hours using a Dean-Stark apparatus to yield the

essential oil[6].

Solvent Extraction: This method uses organic solvents to extract beta-gurjunene and other

compounds from the plant material.

Protocol: A Soxhlet apparatus is commonly used for this purpose. The dried and powdered

plant material is placed in a thimble, and a suitable solvent (e.g., ethanol,

dichloromethane) is heated in a flask[6]. The solvent vapor travels up to a condenser, drips

onto the plant material, and extracts the desired compounds. This process is repeated in

cycles, concentrating the extract in the flask. Post-extraction processing is often required

to remove unwanted substances like chlorophyll and waxes[6].

Supercritical Fluid Extraction (SFE): This technique offers a solvent-free alternative for

extraction.

Protocol: Supercritical carbon dioxide (CO₂) is used as the extraction solvent. The

selectivity of the extraction can be tuned by altering the pressure and temperature. In a

study on Cordia verbenacea, a multi-step SFE process at varying pressures (8 MPa, 20

MPa, and 30 MPa) at 60°C was used to enrich beta-gurjunene in the final extract[6].

Lower pressures remove more volatile terpenes, while higher pressures are effective for

extracting heavier sesquiterpenes like beta-gurjunene[6].

Identification and Structural Characterization
Once an extract is obtained, the following methods are used for the identification and structural

elucidation of beta-gurjunene.

Gas Chromatography-Mass Spectrometry (GC-MS): This is the standard technique for

identifying volatile compounds like beta-gurjunene in a complex mixture[6].
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Protocol: The essential oil or extract is injected into the gas chromatograph, where it is

vaporized. An inert carrier gas (e.g., helium) transports the sample through a capillary

column. The compounds in the mixture are separated based on their boiling points and

interactions with the column's stationary phase. As each compound elutes from the

column, it enters the mass spectrometer, which ionizes the molecules and separates the

ions based on their mass-to-charge ratio, generating a unique mass spectrum for each

compound. The identification of beta-gurjunene is confirmed by comparing its retention

time and mass spectrum with those of a known standard or with data from spectral

libraries[6].

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is crucial for the definitive

structural and stereochemical confirmation of beta-gurjunene[6].

Protocol: A purified sample of beta-gurjunene is dissolved in a deuterated solvent and

placed in a strong magnetic field. The sample is then irradiated with radio waves, causing

the atomic nuclei (specifically ¹H and ¹³C) to absorb and re-emit electromagnetic radiation.

The resulting NMR spectrum provides detailed information about the chemical

environment of each atom in the molecule. Key reported chemical shifts for beta-
gurjunene are:

¹H-NMR: δ 4.65 (broad singlet, H-7), 1.25 (singlet, H-4)[6].

¹³C-NMR: δ 108.2 (C-7), 33.5 (C-4)[6].

High-Performance Liquid Chromatography (HPLC): HPLC is recommended for assessing

the purity of the isolated beta-gurjunene[6].

Protocol: A solution of the sample is injected into the HPLC system and is pumped through

a column packed with a stationary phase. The components of the sample are separated

based on their differential interactions with the stationary and mobile phases. A detector

(e.g., UV/Vis or refractive index) at the end of the column measures the concentration of

each eluting component. The purity of beta-gurjunene can be determined from the

resulting chromatogram[6].
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The following diagram illustrates a typical experimental workflow for the isolation and

identification of beta-gurjunene from a plant source.
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Workflow for Beta-Gurjunene Isolation and Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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